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Compound of Interest

Compound Name: 2-Bromo-1-fluoro-4-iodobenzene

Cat. No.: B1272178

Essential Safety and Handling Guide for 2-
Bromo-1-fluoro-4-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Bromo-1-fluoro-4-iodobenzene (CAS No. 202865-73-4). Adherence to these protocols is
essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Bromo-1-fluoro-4-iodobenzene is classified with the following hazards:
e H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2]

» H335: May cause respiratory irritation.[1]

The following table summarizes the required Personal Protective Equipment (PPE) for handling
this compound.
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Protection Type Required PPE Specifications and Rationale

Protects against splashes and

) vapors that can cause serious
] Chemical safety goggles and a
Eye and Face Protection ) eye damage.[3] Goggles
face shield. o
should be at least indirectly

ventilated.[4]

] ] Prevents skin contact, which
Chemical-resistant gloves o
o can lead to irritation.[2][5]
) ) (e.g., Nitrile rubber), a )
Skin Protection ) ) Ensure gloves are appropriate

chemically resistant lab coat, )
for halogenated aromatic

and closed-toe shoes.
compounds.

Minimizes inhalation of vapors,
which can cause respiratory
) ] tract irritation.[6] If ventilation is
) ) Use in a well-ventilated area or
Respiratory Protection ) inadequate, a NIOSH-
a chemical fume hood. ] )
approved respirator with
organic vapor cartridges

should be used.[7][8]

Safe Handling and Operational Plan

A systematic approach is critical when working with 2-Bromo-1-fluoro-4-iodobenzene.

2.1. Preparation and Handling

Engineering Controls: All work with this chemical should be conducted in a properly
functioning chemical fume hood to minimize inhalation exposure.[6][9]

e Pre-use Inspection: Ensure all PPE is in good condition and readily available. Locate the
nearest eyewash station and safety shower before beginning work.[3][5]

o Chemical Transfer: When transferring the chemical, use appropriate tools such as glass
pipettes or syringes to avoid spills.[9]

» Avoid Contact: Take measures to prevent contact with skin, eyes, and clothing.[10]
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2.2. Emergency Procedures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][6]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[5] Remove
contaminated clothing and wash it before reuse.[11] If skin irritation occurs, seek medical
advice.[12]

Inhalation: Move the affected person to fresh air and keep them in a position comfortable for
breathing.[5] If respiratory symptoms develop, seek medical attention.[13]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[11]

Disposal Plan for Halogenated Waste

Proper disposal is crucial to prevent environmental contamination. As a halogenated organic
compound, 2-Bromo-1-fluoro-4-iodobenzene requires specific disposal procedures.

Waste Segregation: Halogenated organic waste must be collected separately from non-
halogenated waste.[9][14]

Waste Container: Use a designated, properly labeled hazardous waste container for all
materials contaminated with 2-Bromo-1-fluoro-4-iodobenzene, including rinsate from
cleaning glassware.[9] The container should be clearly marked with "Hazardous Waste" and
the full chemical name.[9]

Disposal Procedure: Follow your institution's guidelines for the disposal of hazardous
chemical waste. This typically involves arranging for pickup by the Environmental Health and
Safety (EHS) office.[9] Incineration is a common disposal method for halogenated
compounds.[15]

Diagram of PPE Selection and Disposal Workflow
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Caption: PPE selection and waste disposal workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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